1-[2-(4-chloro-3,5-dimethylphenoxy)ethyl]piperazine oxalate

• IUPAC Name: 1-[2-(4-chloro-3,5-dimethylphenoxy)ethyl]piperazine;oxalic acid
• InChI: InChI=1S/C14H21ClN2O.C2H2O4/c1-11-9-13(10-12(2)14(11)15)18-8-7-17-5-3-16-4-6-17;3-1(4)2(5)6/h9-10,16H,3-8H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: NRWPNHZCSGPQAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Cl)C)OCCN2CCNCC2.C(=O)(C(=O)O)O
• Molecular Formula: C16H23ClN2O5
• Molecular Weight: 358.8 g/mol

Description

1-[2-(4-chloro-3,5-dimethylphenoxy)ethyl]piperazine oxalate, commonly known as CDMPEP, is a chemical compound that has been widely used in scientific research. It belongs to the family of piperazine derivatives and has been found to have various biochemical and physiological effects.

Mechanism of Action

CDMPEP acts as a competitive antagonist of the 5-HT1A receptor, which means that it binds to the same site as the natural ligand serotonin and prevents its activation. This results in a decrease in the activity of the receptor and a reduction in the downstream signaling pathways. CDMPEP also acts as an inhibitor of the monoamine oxidase enzyme, which leads to an increase in the levels of neurotransmitters such as serotonin and dopamine in the brain.
Biochemical and Physiological Effects
CDMPEP has been found to have various biochemical and physiological effects. It has been shown to reduce anxiety and depression-like behaviors in animal models. It has also been found to enhance the effects of antidepressant drugs such as fluoxetine and imipramine. CDMPEP has been shown to increase the levels of neurotransmitters such as serotonin and dopamine in the brain, which are involved in the regulation of mood, anxiety, and stress.

Advantages and Limitations for Lab Experiments

CDMPEP has several advantages for use in lab experiments. It is a highly selective antagonist of the 5-HT1A receptor, which means that it does not interact with other receptors in the brain. It is also a potent inhibitor of the monoamine oxidase enzyme, which makes it useful for studying the effects of neurotransmitter modulation on behavior. However, CDMPEP has some limitations as well. It has poor solubility in water, which makes it difficult to administer in certain experiments. It also has a short half-life, which means that its effects are relatively short-lived.

Future Directions

There are several future directions for the use of CDMPEP in scientific research. One area of interest is the study of its effects on neuroinflammation, which has been implicated in the development of various neurological disorders. CDMPEP has also been found to have potential as a treatment for drug addiction, as it has been shown to reduce drug-seeking behavior in animal models. Another area of interest is the study of its effects on neuroplasticity, which is the ability of the brain to adapt and change in response to environmental stimuli. Overall, CDMPEP has the potential to be a valuable tool for studying the neurobiological mechanisms underlying various psychiatric and neurological disorders.
Conclusion
In conclusion, CDMPEP is a chemical compound that has been extensively used in scientific research due to its ability to modulate the activity of certain neurotransmitters in the brain. It has been found to be a potent and selective antagonist of the 5-HT1A receptor and an inhibitor of the monoamine oxidase enzyme. CDMPEP has various biochemical and physiological effects and has several advantages and limitations for use in lab experiments. There are several future directions for the use of CDMPEP in scientific research, including the study of its effects on neuroinflammation, drug addiction, and neuroplasticity.

Scientific Research Applications

CDMPEP has been extensively used in scientific research due to its ability to modulate the activity of certain neurotransmitters in the brain. It has been found to be a potent and selective antagonist of the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. CDMPEP has also been shown to act as an inhibitor of the monoamine oxidase enzyme, which is involved in the breakdown of neurotransmitters such as serotonin and dopamine.